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Compound of Interest

Compound Name: DPM-1001

Cat. No.: B607195 Get Quote

For Research Use Only. Not for human or veterinary use.

This document provides crucial safety protocols and logistical information for researchers,

scientists, and drug development professionals handling DPM-1001. Adherence to these

guidelines is essential for ensuring laboratory safety and proper management of this

compound.

Hazard Identification and Classification
DPM-1001, in its trihydrochloride form, is not classified as a hazardous substance or mixture

according to the provided Safety Data Sheet (SDS).[1] However, as a potent bioactive

molecule, it should be handled with care to minimize exposure.

Physical and Chemical Properties[1]
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Property Value

Chemical Formula C35H60Cl3N3O3

Molecular Weight 677.23

Appearance Solid

Stability Stable under recommended storage conditions.

Incompatible Materials
Strong acids/alkalis, strong oxidizing/reducing

agents.

Hazardous Decomposition
Under fire conditions, may decompose and emit

toxic fumes.

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn at all times when handling DPM-
1001 to prevent direct contact.

Recommended PPE[1]

Equipment Specification

Eye Protection Safety goggles with side-shields.

Hand Protection Protective gloves (e.g., nitrile).

Body Protection Impervious clothing, such as a laboratory coat.

Respiratory Protection
Use in a well-ventilated area. A respirator may

be necessary if dust or aerosols are generated.

Handling and Storage
Proper handling and storage are critical to maintaining the integrity of DPM-1001 and ensuring

a safe laboratory environment.

Handling Procedures[1]
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Avoid Contact: Prevent contact with skin, eyes, and clothing.

Avoid Inhalation: Do not breathe dust or aerosols.

Ventilation: Handle only in areas with adequate exhaust ventilation, such as a chemical fume

hood.

Storage Conditions[1]

Condition Temperature Duration Notes

In Solvent -80°C 6 months Stored under nitrogen.

-20°C 1 month Stored under nitrogen.

Shipping Room Temperature < 2 weeks

Emergency Procedures
In the event of an exposure or spill, follow these procedures immediately.

First Aid Measures[1]
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Exposure Route First Aid Instructions

Eye Contact

Immediately flush eyes with large amounts of

water, separating eyelids. Remove contact

lenses if present. Seek prompt medical

attention.

Skin Contact

Rinse skin thoroughly with plenty of water.

Remove contaminated clothing and shoes. Seek

medical attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer cardiopulmonary

resuscitation (CPR). Avoid mouth-to-mouth

resuscitation.

Ingestion
Wash out the mouth with water. Do NOT induce

vomiting. Seek medical attention.

Spill Response[1]

Evacuate: Clear the area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent further leakage or spillage. Keep the material away from drains and water

sources.

Absorb: Use an inert, liquid-binding material (e.g., diatomite, universal binders) to absorb the

spill.

Decontaminate: Clean the affected surfaces and equipment by scrubbing with alcohol.

Dispose: Collect all contaminated materials in a sealed container for proper disposal

according to local regulations.

Disposal Plan
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Dispose of DPM-1001 and any contaminated materials in accordance with all applicable

federal, state, and local environmental regulations. As it is not classified as hazardous, it may

not require disposal as hazardous waste, but laboratory policy should be followed. Consult with

your institution's environmental health and safety (EHS) department for specific guidance.

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of DPM-1001.

1. Assess Hazards & Review SDS

2. Don Personal Protective Equipment (PPE)
- Safety Goggles

- Protective Gloves
- Lab Coat

3. Prepare Well-Ventilated Workspace
(e.g., Chemical Fume Hood)

4. Handle DPM-1001
- Avoid creating dust/aerosols
- Avoid contact and inhalation

5. Post-Handling Procedures

Decontaminate Workspace & Equipment Properly Store DPM-1001 Dispose of Waste
(Consult EHS)

6. Doff PPE & Wash Hands
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Click to download full resolution via product page

Caption: Workflow for the safe handling of DPM-1001.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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